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Compound of Interest

Compound Name: α-Ergocryptine-d3

Cat. No.: B1147346 Get Quote

Proper disposal of α-Ergocryptine-d3, a deuterated ergot alkaloid, is critical to ensure

personnel safety and environmental protection. Due to its classification for reproductive toxicity,

specific handling and disposal protocols must be strictly followed. This guide provides detailed,

step-by-step instructions for researchers, scientists, and drug development professionals to

manage and dispose of α-Ergocryptine-d3 safely.

Chemical and Physical Properties
A summary of the key quantitative data for α-Ergocryptine-d3 is presented below.

Understanding these properties is the first step in safe handling and disposal.

Property Value Source

CAS Number 1794783-50-8 [1][2]

Molecular Formula C₃₂D₃H₃₈N₅O₅ [1]

Molecular Weight 578.717 g/mol [1]

Appearance
White Solid (inferred from non-

deuterated form)

Storage 2-8°C Refrigerator [2]
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This section outlines the essential procedures for handling and disposing of α-Ergocryptine-
d3.

Immediate Safety Precautions
Before handling α-Ergocryptine-d3, it is imperative to read and understand all safety

instructions.[3] This compound is harmful if swallowed, in contact with skin, or inhaled, and is

suspected of damaging fertility or the unborn child.[3]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

eye protection, and face protection.[3]

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

breathing dust, fumes, or vapors.[3]

Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat, drink,

or smoke when using this product.[3] Avoid contact during pregnancy and while nursing.[3]

Storage: Store in a secure, locked-up location.[3]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the

chemical enter drains.[3]

Personal Protection: Wear a self-contained breathing apparatus and chemical-impermeable

gloves.[3]

Cleanup:

For solid spills, carefully sweep or scoop up the material, avoiding dust formation.[3]
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Place the spilled material into a designated, labeled waste container.

Clean the spill area with a suitable solvent or detergent and collect the cleaning materials

for disposal as hazardous waste.

Reporting: Report the spill to the appropriate environmental health and safety officer.

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of α-Ergocryptine-d3 is through a

licensed chemical disposal service.

Waste Collection:

Collect all waste α-Ergocryptine-d3, including expired or unused material, in a clearly

labeled, sealed, and appropriate waste container.

Do not mix with other waste streams unless specifically instructed to do so by your

institution's waste management guidelines.

Primary Disposal Method:

The material should be disposed of by removal to a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal by a certified hazardous waste contractor.

Alternative Disposal (Not Recommended, for trace amounts only):

In the absence of a take-back program or licensed disposal service, and only for minute

residual amounts (e.g., cleaning a container for reuse), the following procedure adapted

from FDA guidelines for potent pharmaceuticals can be considered, but local regulations

must be consulted first.[4]

Mix the trace residue with an unappealing substance like used coffee grounds or cat litter.

[4]
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Place the mixture in a sealed plastic bag.

Dispose of the sealed bag in the regular trash. Note: This method is not suitable for bulk

quantities and should be a last resort. Flushing down the toilet or drain is not an option.[3]

Disposal of Contaminated Packaging:

Containers can be triple-rinsed (or the equivalent) with a suitable solvent.[3] The rinsate

must be collected and disposed of as hazardous chemical waste.

After rinsing, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill or offered for recycling if permitted by local

regulations.[3]

Combustible packaging materials may be disposed of via controlled incineration.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of α-
Ergocryptine-d3.
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Caption: Disposal decision workflow for α-Ergocryptine-d3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1147346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document provides guidance based on available safety data sheets and

general best practices. Always consult your institution's specific policies and local, state, and

federal regulations before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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